Technical Documentation Center

(3-Chloro-5-fluoropyridin-2-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Chloro-5-fluoropyridin-2-yl)methanamine
  • CAS: 1211578-98-1

Core Science & Biosynthesis

Foundational

Technical Monograph: (3-Chloro-5-fluoropyridin-2-yl)methanamine

Strategic Utilization in Medicinal Chemistry & Synthetic Protocols Chemical Identity & Core Specifications[1] (3-Chloro-5-fluoropyridin-2-yl)methanamine is a specialized heterocyclic building block extensively utilized i...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Utilization in Medicinal Chemistry & Synthetic Protocols

Chemical Identity & Core Specifications[1]

(3-Chloro-5-fluoropyridin-2-yl)methanamine is a specialized heterocyclic building block extensively utilized in the synthesis of kinase inhibitors and GPCR ligands. It serves as a critical "linker" fragment, providing a rigid pyridine scaffold with specific electronic modulation via the 3-chloro and 5-fluoro substituents.

Nomenclature & Identifiers
Identifier TypeValueNotes
CAS Number (Free Base) 1211578-98-1 Primary identifier for the neutral molecule.
CAS Number (HCl Salt) 1416714-11-8 Common commercial form for enhanced stability.
IUPAC Name (3-Chloro-5-fluoropyridin-2-yl)methanamine
Molecular Formula C₆H₆ClFN₂
Molecular Weight 160.58 g/mol
SMILES NCC1=NC(F)=CC=C1Cl
Physicochemical Profile (Predicted)
  • LogP: ~0.82 (Moderate lipophilicity, suitable for CNS penetration).

  • pKa (Pyridine N): ~2.5–3.0 (Significantly reduced basicity due to electron-withdrawing F and Cl).

  • pKa (Primary Amine): ~8.5–9.0 (Standard primary amine range).

  • PSA (Polar Surface Area): 38.9 Ų (Favorable for oral bioavailability).

Structural Visualization & Pharmacophore Logic

The following diagram illustrates the structural logic of this molecule in a drug design context. The 3-Cl and 5-F substitutions are not arbitrary; they are placed to modulate metabolic stability and electronic distribution.

G Core Pyridine Core (Scaffold) Amine Primary Amine (Linker / H-Bond Donor) Core->Amine C2 Position Chloro 3-Chloro (Steric Bulk / Twist Control) Core->Chloro C3 Position Fluoro 5-Fluoro (Metabolic Block / pKa Modulation) Core->Fluoro C5 Position Chloro->Amine Ortho-effect (Conformational Lock)

Figure 1: Pharmacophore decomposition. The 3-Cl substituent often induces a specific torsion angle relative to the amine linker, critical for binding pocket fit.

Synthetic Methodology

The synthesis of (3-Chloro-5-fluoropyridin-2-yl)methanamine typically proceeds via the reduction of the corresponding nitrile precursor. This is a high-risk step due to the potential for hydrodehalogenation (loss of the Chlorine atom) under standard hydrogenation conditions.

Primary Route: Nitrile Reduction

Precursor: 3-Chloro-5-fluoropicolinonitrile (CAS: 866536-46-9)

Workflow Diagram

Synthesis Start 3-Chloro-5-fluoropicolinonitrile (Precursor) Reagent Reagent Choice Start->Reagent PathA Method A: BH3-THF / Reflux (Preferred for Halogen Retention) Reagent->PathA High Chemoselectivity PathB Method B: Raney Ni / H2 (Risk of De-chlorination) Reagent->PathB Scalability (Requires Optimization) Quench Acidic Quench (MeOH/HCl) PathA->Quench PathB->Quench Product (3-Chloro-5-fluoropyridin-2-yl)methanamine (Target) Quench->Product

Figure 2: Synthetic decision tree. Borane reduction is preferred on lab scale to preserve the halogen pattern.

Detailed Protocol (Method A: Borane Reduction)

Rationale: Borane-THF complex reduces nitriles to amines without affecting aryl chlorides or fluorides, avoiding the side reactions common with catalytic hydrogenation (Pd/C).

  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser under Nitrogen (

    
    ) atmosphere.
    
  • Dissolution: Charge the flask with 3-Chloro-5-fluoropicolinonitrile (1.0 eq) and anhydrous THF (0.2 M concentration).

  • Addition: Cool to 0°C. Dropwise add Borane-THF complex (1.0 M solution, 2.5 eq) over 20 minutes.

    • Critical Control: Gas evolution (

      
      ) may occur; ensure proper venting.
      
  • Reaction: Warm to room temperature, then heat to reflux (66°C) for 3–5 hours. Monitor via TLC or LCMS (Look for disappearance of Nitrile peak at

    
    ).
    
  • Quench: Cool to 0°C. Carefully add Methanol (excess) to destroy excess borane.

    • Caution: Exothermic reaction with vigorous gas evolution.

  • Hydrolysis: Add 6N HCl and reflux for 1 hour to break the boron-amine complex.

  • Isolation: Basify with NaOH to pH > 10. Extract with DCM (3x). Dry organics over

    
     and concentrate.
    
  • Salt Formation: Dissolve residue in

    
    , add 4N HCl in Dioxane to precipitate the hydrochloride salt (CAS 1416714-11-8).
    

Analytical Validation (QC)

To ensure the integrity of the synthesized or purchased material, the following analytical signatures must be verified.

Proton NMR ( NMR, 400 MHz, DMSO- )
Shift (

ppm)
MultiplicityIntegrationAssignment
8.55 s (broad)3H

(Ammonium protons)
8.48 d (

)
1HC6-H (Next to Fluorine)
8.15 dd (

)
1HC4-H
4.25 q (or s)2H

-N (Benzylic-like methylene)

Note: The coupling constants (


) reflect the meta-coupling between H4 and H6, and H-F coupling.
Mass Spectrometry (LC-MS)[3]
  • Ionization Mode: ESI (+)

  • Expected Mass: 161.02 (

    
    ) for 
    
    
    
    isotope.
  • Isotopic Pattern: Distinct 3:1 ratio for M+H (161) and M+H+2 (163) confirming the presence of one Chlorine atom.

Safety & Handling Guidelines

  • Hazard Class: Irritant / Corrosive (Amine).

  • Storage: Hygroscopic. Store at -20°C under inert gas (Argon/Nitrogen). The HCl salt is significantly more stable than the free base.

  • Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intentional derivatization).

References

  • Google Patents. (2020). CN111138351A: Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate.[1] (Cited for analogous reduction conditions). Retrieved from

Sources

Foundational

Physicochemical Profiling of (3-Chloro-5-fluoropyridin-2-yl)methanamine: pKa Determination & Implications for Drug Design

[1][2][3] Executive Summary (3-Chloro-5-fluoropyridin-2-yl)methanamine (CAS: 1211578-98-1) acts as a critical fragment in the synthesis of kinase inhibitors and GPCR ligands.[1][2][3][4] Its physicochemical behavior is d...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

(3-Chloro-5-fluoropyridin-2-yl)methanamine (CAS: 1211578-98-1) acts as a critical fragment in the synthesis of kinase inhibitors and GPCR ligands.[1][2][3][4] Its physicochemical behavior is dominated by the interplay between the basic primary amine and the electron-deficient pyridine ring.[1][2][3][4][5]

Unlike standard pyridine building blocks, the simultaneous presence of 3-chloro (steric/inductive) and 5-fluoro (inductive) substituents creates a unique ionization profile.[1][2][3][4] This guide provides predicted pKa values derived from structure-activity relationships (SAR) and details the authoritative experimental protocols required to validate these values in a drug discovery setting.

Structural Analysis & Predicted pKa Values

The Ionization Landscape

The molecule possesses two potential protonation sites.[3][4][5][6] Understanding their hierarchy is essential for selecting the correct titration method.[2][3][4][5][6]

  • Site A (Primary Amine,

    
    ):  The dominant basic center.[1][2][3][4][5][6] In unsubstituted 2-picolylamine, this pKa is ~8.[3][4][5]8. The electron-withdrawing nature of the halogenated ring will lower this value.[2][3][4][5]
    
  • Site B (Pyridine Nitrogen,

    
    ):  Typically pKa ~5.2 in pyridine.[1][3][4][5][6] In this scaffold, the basicity is drastically suppressed by the "Ortho Effect" of the 3-Chloro group and the inductive withdrawal of the 5-Fluoro group.[1][2][3][4]
    
Predicted Values (In Silico Estimation)

Note: These values are calculated estimates based on Hammett substituent constants (


) and comparative analysis of analogs (e.g., 2-(aminomethyl)pyridine).
Ionization CenterPredicted pKaConfidenceMechanistic Rationale
Primary Amine (

)
7.4 ± 0.3 HighThe electron-deficient ring exerts a strong

(inductive) effect through the methylene bridge, reducing electron density on the amine nitrogen compared to the non-halogenated parent (pKa 8.8).[1][2][3][4][5]
Pyridine Nitrogen (

)
< 1.0 HighThe 3-Cl and 5-F substituents are strong electron-withdrawing groups (EWGs).[1][2][3][4][5][6] The 3-Cl group also introduces steric hindrance, destabilizing the protonated form.[2][3][4][5] This site is effectively non-basic in physiological pH.[2][3][4][5][6]
Ionization Pathway Diagram

The following diagram illustrates the protonation states across the pH scale.

Ionization Dication Dication (pH < 0) [PyH+, NH3+] Monocation Monocation (pH 2-7) [Py, NH3+] Dication->Monocation pKa1 < 1.0 (Pyridine deprotonation) Neutral Neutral (pH > 8) [Py, NH2] Monocation->Neutral pKa2 ~ 7.4 (Amine deprotonation)

Figure 1: Predicted ionization scheme. The molecule exists predominantly as a monocation (protonated primary amine) at physiological pH (7.4).[1][3][4][5][6]

Experimental Protocols (Authoritative Methodology)

Since exact literature values are sparse for this specific halogenated derivative, empirical determination is required.[3][4][5][6] Two methods are recommended: Potentiometric Titration (Standard) and UV-metric Titration (Low Solubility/Low pKa).[1][2][3][4][5][6]

Method A: Potentiometric Titration (The Gold Standard)

Best for determining the amine pKa (~7.4).[1][3][4][5][6]

  • Instrument: Mettler Toledo T5/T7 or Sirius T3.

  • Concentration: 1–3 mM sample concentration.

  • Solvent: Water (if soluble) or Water/Methanol cosolvent (extrapolated to 0% organic).[1][2][3][4][5][6]

Step-by-Step Protocol:
  • Calibration: Calibrate the pH electrode using a 4-point buffer system (pH 1.68, 4.01, 7.00, 10.01) at 25.0°C. Ensure slope > 98%.

  • Blank Titration: Perform a blank titration with 0.15 M KCl (ionic strength adjustor) to determine the exact carbonate content and electrode parameters.

  • Sample Preparation: Weigh ~3 mg of (3-Chloro-5-fluoropyridin-2-yl)methanamine hydrochloride. Dissolve in 20 mL of degassed 0.15 M KCl solution.

  • Acidification: Lower the starting pH to ~2.0 using 0.5 M HCl.

  • Titration: Titrate with 0.5 M KOH (CO2-free) up to pH 11.0. Use dynamic dosing (smaller increments near inflection points).

  • Data Fitting: Use the Bjerrum plot analysis. The point of half-neutralization (

    
    ) corresponds to the amine pKa.[1][2][3][4][5][6]
    
Method B: UV-metric Titration (Spectrophotometric)

Required for the Pyridine pKa (< 1.[1][2][3][4][5][6]0) or if the compound precipitates at high pH.[1][3][4][5][6]

  • Principle: The conjugation of the pyridine ring changes upon protonation, resulting in a UV shift (bathochromic or hypsochromic).[2][3][4][5][6]

  • Instrument: D-PAS (Dip Probe Absorption Spectroscopy) or Sirius T3.[1][2][3][4][5][6]

Step-by-Step Protocol:
  • Sample Prep: Prepare a 50 µM solution of the compound.

  • Wavelength Scan: Scan from 200–400 nm at pH 2.0 and pH 10.0 to identify the

    
     shift.
    
  • Titration: Titrate from pH 1.5 down to pH 0.5 (using strong HCl) or up to pH 12.

  • Analysis: Plot Absorbance vs. pH at

    
    . The inflection point of the sigmoidal curve represents the pKa.[2][3][4][5][6]
    

Workflow Visualization

Workflow Start Start: Solid Sample (HCl Salt) Solubility Check Solubility (>1 mM in Water?) Start->Solubility Soluble Yes: Potentiometric Titration Solubility->Soluble Insoluble No: Cosolvent Titration (MeOH/Water) Solubility->Insoluble Titration Perform Titration (pH 2.0 -> 11.0) Soluble->Titration Insoluble->Titration DataFit Fit to Bjerrum Plot Titration->DataFit Result Output: Macro pKa values DataFit->Result

Figure 2: Decision tree for experimental pKa determination.

Implications for Drug Discovery[2][3][4]

LogD Profile (Lipophilicity vs. pH)

The distribution coefficient (LogD) is pH-dependent.[1][2][3][4][5][6]

  • At pH 7.4 (Blood): The molecule is predominantly cationic (protonated amine).[1][2][3][4][5][6] This improves solubility but may limit passive permeability across the blood-brain barrier (BBB) unless active transport is utilized.[1][2][3][4][5]

  • At pH > 8.0: The molecule becomes neutral, significantly increasing Lipophilicity (LogP) and membrane permeability.[2][3][4][5][6]

Synthetic Utility

The low basicity of the pyridine nitrogen allows for selective functionalization.[2][3][4][5][6]

  • Selective Acylation: The primary amine can be acylated or alkylated without protecting the pyridine nitrogen, as the pyridine N is too electron-deficient to compete as a nucleophile under standard conditions.[2][3][4][5]

References

  • Avdeef, A. (2003).[3][4][5][6] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1][2][4][5] (Authoritative text on pKa methodology).

  • Albert, A., & Serjeant, E. P. (1984).[3][4][5][6] The Determination of Ionization Constants: A Laboratory Manual. Chapman and Hall.[2][4][5][6]

  • PubChem Database. (2024).[2][4][5][6] Compound Summary for 2-(Aminomethyl)pyridine. National Library of Medicine.[2][4][5][6] [Link] (Used as the baseline analog for predictions).[1][3][4][5][6]

  • Perrin, D. D. (1965).[3][4][5][6] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[2][4][5][6]

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Amide Bond Formation with (3-Chloro-5-fluoropyridin-2-yl)methanamine

Welcome to the technical support resource for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the challen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the challenging task of forming amide bonds with (3-Chloro-5-fluoropyridin-2-yl)methanamine. Our goal is to equip you with the scientific rationale and practical protocols needed to overcome common hurdles and achieve successful synthesis.

The Challenge: Understanding the Substrate

(3-Chloro-5-fluoropyridin-2-yl)methanamine presents a significant challenge in amide synthesis primarily due to its electronic and steric properties. The pyridine ring, inherently electron-withdrawing, is further deactivated by the presence of both chloro- and fluoro- substituents. This cumulative electron-withdrawing effect significantly reduces the nucleophilicity of the primary amine, making it a poor nucleophile that reacts sluggishly under standard conditions.[1] Additionally, the amine's position adjacent to the substituted pyridine ring introduces steric hindrance that can impede its approach to an activated carboxylic acid.

Fig 1. Factors contributing to coupling difficulty.

Frequently Asked Questions (FAQs)

Q1: Why are standard coupling conditions (e.g., EDC/HOBt) often ineffective for this amine?

A1: Standard carbodiimide reagents like EDC require an additive such as HOBt to form an activated HOBt-ester intermediate.[2] While effective for many amines, the reactivity of this intermediate is often insufficient to be attacked efficiently by a weakly nucleophilic amine like (3-Chloro-5-fluoropyridin-2-yl)methanamine. The reaction stalls or proceeds very slowly, leading to low yields and potential decomposition of the activated ester.[1][3]

Q2: What are the most effective classes of coupling reagents for this substrate?

A2: For challenging, electron-deficient amines, more potent in situ activating reagents are required. The most successful classes are:

  • Uronium/Aminium Salts: Reagents like HATU, HCTU, and HBTU are highly effective.[4][5] HATU is often considered the gold standard for difficult couplings because it generates a highly reactive OAt-active ester, which benefits from the anchimeric assistance of the pyridine nitrogen in the HOAt leaving group, accelerating the reaction.[5]

  • Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices, offering high coupling efficiency with low risk of racemization.[4][6] PyAOP is particularly reactive and can be advantageous in very hindered systems.[7][8]

  • Acyl Fluoride Precursors: In extremely difficult cases where other methods fail, converting the carboxylic acid to a highly reactive acyl fluoride can be a superior strategy.[3][9]

Q3: How can I effectively monitor the progress of my coupling reaction?

A3: Given the sluggish nature of these reactions, monitoring is critical. The most reliable methods are:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the preferred method. It allows you to track the disappearance of your starting materials (amine and carboxylic acid) and the appearance of your desired amide product, while also revealing the presence of any side products.

  • TLC (Thin Layer Chromatography): A quick and easy way to get a qualitative sense of the reaction's progress.[10] Ensure you have a solvent system that clearly separates the starting materials from the product.

  • ¹H NMR: Taking an aliquot from the reaction mixture can provide a clear picture of the conversion by integrating the signals corresponding to the starting materials and the product.[11][12]

Troubleshooting Guide

Q: My reaction shows little to no conversion of the starting materials. What are the primary causes and how can I fix it?

A: This is the most common issue and typically points to insufficient activation of the carboxylic acid or poor reactivity of the amine.

Fig 2. Troubleshooting workflow for low conversion.

Detailed Solutions:

  • Insufficient Activation: Your coupling reagent is not potent enough.

    • Solution: If you are using a carbodiimide like EDC or DCC, switch to a uronium/aminium (HATU, HCTU) or phosphonium (PyBOP, PyAOP) salt.[3] These reagents generate more reactive intermediates capable of reacting with electron-poor amines. See Table 1 for a comparison.

  • Suboptimal Base: The choice of base is critical.

    • Solution: Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM).[8] These bases are strong enough to deprotonate the carboxylic acid and facilitate the reaction without competing as a nucleophile. Avoid using bases like triethylamine (TEA) if possible, as it is less hindered and can sometimes cause side reactions.

  • Reaction Conditions are Too Mild: Steric hindrance and low nucleophilicity slow the reaction rate significantly.[3]

    • Solution: Increase the reaction time (e.g., from 2 hours to overnight). Gentle heating (e.g., 40-60 °C) can also dramatically increase the rate, but should be used cautiously with chiral carboxylic acids to minimize the risk of racemization.[3][6]

  • Poor Solvation: The reactants may not be fully dissolved, or aggregation may be occurring.

    • Solution: N-methylpyrrolidone (NMP) is often a superior solvent to Dimethylformamide (DMF) for difficult couplings due to its better solvating properties.[3]

Q: I'm observing a significant side product that appears to be related to my coupling reagent. What is happening?

A: With uronium reagents like HATU or HBTU, the most common side reaction is the guanidinylation of your amine.

  • Cause: This occurs when the coupling reagent reacts directly with the free amine, forming a stable guanidinium group.[13] This permanently "caps" the amine, preventing it from reacting with the activated acid. This is more likely to happen if the coupling reagent is in excess or if the amine is present before the carboxylic acid is fully activated.[8][13]

  • Solution: Always pre-activate the carboxylic acid. Mix the carboxylic acid, the coupling reagent (e.g., HATU), and the base (e.g., DIPEA) in your solvent and stir for 5-15 minutes at 0 °C to room temperature before adding the (3-Chloro-5-fluoropyridin-2-yl)methanamine.[2][13] This ensures that the highly reactive OAt-ester is formed first, ready to be attacked by the amine.[2]

Data Summary: Coupling Reagent Selection

The choice of coupling reagent is the most critical variable. The table below summarizes common options and their suitability for this challenging substrate.

Reagent ClassExample(s)Activated IntermediateSuitability for this AmineKey Considerations
Carbodiimide EDC, DCCO-acylisoureaLow Generally insufficient for electron-deficient amines.[3] Requires an additive (HOBt, Oxyma). Byproducts can be difficult to remove (DCU).[7]
Uronium/Aminium HATU, HBTU, HCTUOAt-ester (HATU) or OBt-ester (HBTU)High HATU is often the best choice due to the highly reactive OAt-ester.[5] Pre-activation of the acid is crucial to prevent amine guanidinylation.[13]
Phosphonium PyBOP, PyAOPOBt-ester (PyBOP) or OAt-ester (PyAOP)High Excellent reactivity with low racemization risk.[4] PyAOP is more reactive than PyBOP.[7] Does not cause guanidinylation side reactions.[8]
Acyl Halide SOCl₂, (COCl)₂Acyl ChlorideModerate to High Can be effective but requires a separate activation step.[14][] Harsh conditions (heat) may be needed, which can be incompatible with sensitive functional groups.[16]
Acyl Fluoride TFFH, PyFluorAcyl FluorideVery High An excellent strategy for the most challenging couplings where other methods fail.[3][9] Highly reactive intermediates.

Experimental Protocols

Protocol 1: High-Potency Coupling Using HATU

This protocol is the recommended starting point for coupling (3-Chloro-5-fluoropyridin-2-yl)methanamine.

  • Reagent Preparation:

    • To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add the carboxylic acid (1.0 eq).

    • Add HATU (1.1 - 1.2 eq).

    • Dissolve the solids in anhydrous DMF or NMP (to make a ~0.1-0.5 M solution).

  • Pre-Activation:

    • Cool the solution to 0 °C using an ice bath.

    • Add N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 eq) dropwise while stirring.

    • Allow the mixture to stir at 0 °C for 5 minutes, then warm to room temperature and stir for an additional 10 minutes. This is the pre-activation step.[13]

  • Coupling Reaction:

    • In a separate flask, dissolve (3-Chloro-5-fluoropyridin-2-yl)methanamine (1.1 eq) in a small amount of anhydrous DMF or NMP.

    • Add the amine solution dropwise to the pre-activated carboxylic acid mixture.

    • Allow the reaction to stir at room temperature. Monitor progress by LC-MS every 1-2 hours. If the reaction is sluggish after 4 hours, consider heating to 40-50 °C. Reactions may require 4-24 hours for completion.

  • Workup and Purification:

    • Once the reaction is complete, dilute the mixture with ethyl acetate or another suitable organic solvent.

    • Wash the organic layer sequentially with 5% aqueous citric acid or 1N HCl (to remove excess base and amine), saturated aqueous NaHCO₃ (to remove excess acid and HOBt/HOAt), and finally with brine.

    • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is adapted for situations where even potent uronium/phosphonium reagents fail.[3][9][17]

  • Acyl Fluoride Formation:

    • In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DCM or THF.

    • Add a fluorinating agent such as PyFluor or Cyanuric Fluoride (1.1 eq) and a suitable base (e.g., pyridine or DIPEA, 1.5 eq).

    • Stir the reaction at room temperature for 1-2 hours until the formation of the acyl fluoride is complete (can be monitored by IR or ¹⁹F NMR).

  • Coupling Reaction:

    • In a separate flask, dissolve (3-Chloro-5-fluoropyridin-2-yl)methanamine (1.1 eq) and DIPEA (1.2 eq) in anhydrous DCM or THF.

    • Slowly add the solution containing the acyl fluoride to the amine solution at 0 °C.

    • Allow the reaction to warm to room temperature and stir until completion, monitoring by LC-MS. These reactions are often much faster than standard couplings.

  • Workup and Purification:

    • Follow the same workup and purification procedure as described in Protocol 1.

References
  • Vertex AI Search. (2026). Optimizing Peptide Coupling: Key Techniques.
  • BenchChem. (2025). Troubleshooting low yield in 2-Aminobenzenesulfonamide synthesis.
  • Royal Society of Chemistry. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

  • BenchChem. (2025). HBTU Coupling Reactions: Technical Support & Troubleshooting Guide.
  • University of Calgary. (n.d.). Ch27 : Peptide synthesis.
  • Merck. (n.d.). Novabiochem® Coupling reagents.
  • Organic Chemistry Portal. (2025). Amide synthesis by acylation. [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

  • BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
  • Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
  • BenchChem. (2025).
  • The Journal of Organic Chemistry. (2019).
  • PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

  • Google Patents. (1999). WO1999052897A1 - Novel reagents for use as coupling activators and coupling reagents in organic synthesis.
  • ResearchGate. (n.d.). Practical preparation of challenging amides from non-nucleophilic amines and esters under flow conditions.
  • Current Chemistry Letters. (2022).
  • ResearchGate. (2025).
  • ResearchGate. (n.d.). The AM1 calculated pK a values for pyridines in aqueous solution (ε =78.4).
  • University of Copenhagen Research Portal. (2016).
  • ResearchGate. (n.d.). Scheme 4 Monitoring the amide coupling reaction by 1 H NMR (in THF-d 6...).
  • Semantic Scholar. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

  • AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. [Link]

  • ChemRxiv. (n.d.). Computer Vision as a New Paradigm for Monitoring of Solution and Solid Phase Peptide Synthesis.
  • UVicSpace. (2021).
  • ResearchGate. (n.d.).
  • ResearchGate. (2021). Why did my amide syntesis does not work?.
  • Reddit. (2021).
  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

  • Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

  • BOC Sciences. (2024).
  • Reddit. (2025). How do I avoid side reactions while doing this peptide coupling reaction?.
  • Oreate AI Blog. (2026). Understanding the pKa of Amides: A Key to Organic Chemistry.
  • PubChem. (n.d.). 3-Chloro-5-(trifluoromethyl)-2-pyridineethanamine.
  • PubChem. (n.d.). 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine hydrochloride.
  • Reddit. (2025). Side reactions with HBTU amide coupling? : r/Chempros.
  • BLDpharm. (n.d.). 175277-74-4|(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine.
  • BLDpharm. (n.d.). 1211578-98-1|(3-Chloro-5-fluoropyridin-2-yl)methanamine.
  • PMC. (n.d.). Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution.
  • MDPI. (2018).
  • ChemicalBook. (2025). (3-fluoropyridin-2-yl)MethanaMine hydrochloride | 1260903-05-6.
  • PMC. (n.d.). Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 1H NMR Analysis of (3-Chloro-5-fluoropyridin-2-yl)methanamine

Executive Summary This guide provides a technical analysis of the 1H NMR spectrum for (3-Chloro-5-fluoropyridin-2-yl)methanamine , a critical fragment in kinase inhibitor synthesis.[1] Unlike standard spectral libraries,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum for (3-Chloro-5-fluoropyridin-2-yl)methanamine , a critical fragment in kinase inhibitor synthesis.[1] Unlike standard spectral libraries, this document focuses on comparative verification —specifically distinguishing the target amine from its synthetic precursors (nitriles) and regioisomers.[2]

We utilize a "first-principles" approach combined with empirical data to define the splitting patterns driven by the Fluorine-19 nucleus (


F, spin ½), which significantly complicates the aromatic region.[2][1]

Structural Logic & Prediction

Before analyzing the spectrum, one must understand the magnetic environment created by the substituents on the pyridine ring.[2]

The Molecule[1][3][4][5]
  • Core: Pyridine ring.[2][1][3][4][5]

  • Substituents:

    • Position 2: Methanamine group (

      
      ).[1]
      
    • Position 3: Chlorine (

      
      , Inductive withdrawing).[2][1]
      
    • Position 5: Fluorine (

      
      , Inductive withdrawing, Resonance donating, Spin active).[2]
      
  • Active Protons:

    • H4: Aromatic, located between Cl and F.[2]

    • H6: Aromatic, located adjacent to Nitrogen and F.[2]

    • H_alkyl: Methylene protons (

      
      ).[1]
      
    • H_amine: Amine protons (

      
      ).[1]
      
The Fluorine Effect ( F Coupling)

The presence of Fluorine at Position 5 is the dominant spectral feature.[2] Unlike Chlorine,


F couples strongly with protons.[2]
  • 
     (Ortho):  Coupling between F5 and H4 / H6.[2] Expected range: 8.0 – 10.0 Hz .[2][1]
    
  • 
     (Meta):  Coupling between H4 and H6.[2] Expected range: 1.5 – 2.5 Hz .[2][1]
    

Consequently, both aromatic protons will appear as Doublet of Doublets (dd) , not simple singlets or doublets.[2]

Comparative Analysis: Target vs. Precursor

In drug development, this amine is typically synthesized via the reduction of 3-chloro-5-fluoropicolinonitrile .[1] The critical performance metric is the complete disappearance of the nitrile and the emergence of the amine signals.[2][1]

Spectral Comparison Table
FeatureTarget: (3-Chloro-5-fluoropyridin-2-yl)methanamine Alternative: 3-Chloro-5-fluoropicolinonitrile (Precursor)Diagnostic Note
Solvent DMSO-

(Recommended)
CDCl

or DMSO-

DMSO is required to visualize

.[1]
H6 (Aromatic)

ppm (dd)

ppm (dd)
Shifted upfield in amine due to loss of CN anisotropy.[2]
H4 (Aromatic)

ppm (dd)

ppm (dd)
H4 is shielded in the amine relative to the nitrile.[2]


ppm (s/d)
ABSENT Primary confirmation of reduction.


ppm (bs)
ABSENT Broad signal; disappears with

shake.[1]
Signal Assignment Logic (Visualization)

The following diagram illustrates the splitting tree for the aromatic protons, clarifying why "messy" multiplets are actually precise "doublet of doublets."

G H6_Origin H6 Proton (Uncoupled) H6_JHF Split by F5 (3J ~9Hz) H6_Origin->H6_JHF Large Coupling H6_Final Final Signal: dd (Split by H4, 4J ~2Hz) H6_JHF->H6_Final Small Coupling H4_Origin H4 Proton (Uncoupled) H4_JHF Split by F5 (3J ~9Hz) H4_Origin->H4_JHF Large Coupling H4_Final Final Signal: dd (Split by H6, 4J ~2Hz) H4_JHF->H4_Final Small Coupling

Figure 1: Coupling Tree Logic. Both aromatic protons (H4 and H6) undergo large splitting by Fluorine, followed by fine splitting by each other.[2]

Experimental Protocol

To ensure reproducibility and accurate "Performance" (purity assessment), follow this self-validating protocol.

Sample Preparation[2]
  • Mass: 5–10 mg of sample.[2][1]

  • Solvent: 0.6 mL DMSO-

    
      (99.9% D).[2]
    
    • Why DMSO? Chloroform (CDCl

      
      ) often causes amine protons to broaden into the baseline or exchange rapidly, making integration impossible.[2] DMSO stabilizes the hydrogen bonding, yielding a visible (though broad) singlet for 
      
      
      
      .[2]
  • Tube: 5mm high-precision NMR tube.

Instrument Parameters
  • Frequency: 400 MHz or higher (essential to resolve the H4/H6 coupling patterns).

  • Scans (NS): Minimum 16 (for high S/N ratio on the end groups).

  • Pulse Delay (D1): 1.0 – 2.0 seconds.[2][1]

  • Temperature: 298 K (25°C).[2][1]

Validation Workflow

Workflow Start Dissolve Sample (DMSO-d6) Run Acquire 1H Spectrum Start->Run Check1 Check 8.3-8.6 ppm Run->Check1 Decision1 Two distinct 'dd' signals? Check1->Decision1 Check2 Check 3.8-4.0 ppm Decision1->Check2 Yes Fail Reject: Precursor/Impurity Decision1->Fail No (Regioisomer?) Decision2 Methylene Singlet Present? Check2->Decision2 D2O D2O Shake Test Decision2->D2O Yes Decision2->Fail No (Nitrile?) Final Identity Confirmed D2O->Final NH2 disappears

Figure 2: Step-by-step validation workflow for confirming product identity.

Detailed Spectral Assignment

Based on empirical shifts for halogenated pyridines [1] and coupling constants [2], the expected data is:

Aromatic Region (7.5 – 8.5 ppm)[1]
  • H6 (

    
     ppm): 
    
    • Most downfield signal due to proximity to the electronegative Nitrogen.[2][1]

    • Multiplicity: Doublet of Doublets (dd).

    • Coupling:

      
       Hz (with F5), 
      
      
      
      Hz (with H4).
  • H4 (

    
     ppm): 
    
    • Upfield of H6.[2][1]

    • Multiplicity: Doublet of Doublets (dd).

    • Coupling:

      
       Hz (with F5), 
      
      
      
      Hz (with H6).
Aliphatic Region (2.0 – 4.5 ppm)[1]
  • 
     (
    
    
    
    ppm):
    • Usually a Singlet (s) .[2][1]

    • Note: In high-resolution fields (>500 MHz), this may appear as a doublet (

      
       Hz) due to long-range coupling with the Fluorine, but it is often unresolved.
      
    • Integration: Calibrate to 2H.

  • 
     (
    
    
    
    ppm):
    • Broad Singlet (bs) .[2][1][6]

    • Chemical shift is highly concentration and temperature-dependent.[1]

Common Pitfalls & Troubleshooting

  • Missing Amine Peak: If the sample is "wet" (contains water) or if CDCl

    
     is acidic, the 
    
    
    
    protons may exchange rapidly and disappear.[2] Solution: Dry the sample or switch to DMSO-
    
    
    .[1]
  • Regioisomer Confusion: The 5-chloro-3-fluoro isomer is a common impurity.[1]

    • Differentiation: Look at the coupling constants.[2][1][4][5][7][8][9] The electronic environment of H4 vs H6 changes slightly, but the most reliable method is 13C NMR or 2D NOESY (correlation between CH2 and H3/H4? No, H3 is substituted.[2] Correlation between CH2 and Ring).

    • Check: In the target molecule, the

      
       group is at position 2.[1] It is close to the Cl at position 3.[2] A NOESY experiment would show no strong correlation to a proton at position 3 (since it is Cl).[2] If you see a correlation between 
      
      
      
      and an aromatic proton, you might have the isomer where a proton is at position 3.[1]

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[2] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[2][1] (Standard reference for chemical shift prediction).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2][1] (Authoritative source for H-F coupling constants).

  • PubChem Compound Summary. (2023). (3-Chloro-5-fluoropyridin-2-yl)methanamine. National Center for Biotechnology Information.[2][1]

  • Reich, H. J. (2023).[2] WinPLT NMR Coupling Constants. University of Wisconsin-Madison.[1] (Reference for Fluorine-Proton coupling values).

Sources

Comparative

Comparative Analytical Guide: LC-MS Profiling of (3-Chloro-5-fluoropyridin-2-yl)methanamine

Executive Summary & Analytical Challenge (3-Chloro-5-fluoropyridin-2-yl)methanamine (C₆H₆ClFN₂) is a critical heterocyclic building block, often used in the synthesis of kinase inhibitors and GPCR ligands. Its structural...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Analytical Challenge

(3-Chloro-5-fluoropyridin-2-yl)methanamine (C₆H₆ClFN₂) is a critical heterocyclic building block, often used in the synthesis of kinase inhibitors and GPCR ligands. Its structural duality—a highly polar primary amine tail attached to an electron-deficient, halogenated pyridine core—presents a specific analytical challenge.

  • The Problem: Standard C18 alkyl phases often fail to retain this small, polar molecule (

    
    ), leading to elution in the void volume where ion suppression is highest.
    
  • The Solution: This guide compares the industry-standard C18 approach against a specialized Pentafluorophenyl (PFP) stationary phase.[1][2] We demonstrate why PFP is the superior choice for this analyte, leveraging specific Lewis acid-base and

    
    -
    
    
    
    interactions.

Comparative Strategy: C18 vs. Fluorophenyl (PFP)[1][3]

The following table summarizes the performance metrics of the two competing methodologies.

FeatureMethod A: C18 (General Purpose)Method B: PFP (Targeted Optimization)
Mechanism Hydrophobic Interaction (Dispersive)

-

Interaction, Dipole-Dipole, Shape Selectivity
Retention Weak (

). Risk of void elution.
Strong (

). Excellent retention of polar amines.
Peak Shape Often tails due to silanol interactions with the amine.Sharp. Fluorine atoms on ligand shield silanols.
Selectivity Low for halogen positioning.High. Distinguishes between Cl/F positional isomers.
Recommendation Not Recommended for quantitative work.Highly Recommended for characterization and QC.
Why PFP Wins

The PFP phase contains a pentafluorophenyl ring.[1][2] The fluorine atoms on the stationary phase create a localized area of electron deficiency. The (3-Chloro-5-fluoropyridin-2-yl)methanamine molecule, being electron-rich at the amine and having distinct halogen handles, engages in strong "fluoro-philic" and charge-transfer interactions that C18 cannot replicate.

Experimental Protocol (Self-Validating System)

This protocol is designed as a self-validating system. The specific MS parameters allow you to confirm identity not just by mass, but by the unique isotopic physics of the chlorine atom.

Sample Preparation
  • Diluent: 90:10 Water:Acetonitrile (v/v) + 0.1% Formic Acid.

    • Expert Insight: Do not dissolve initially in 100% acetonitrile. The high organic content can cause immediate breakthrough (no retention) on the column for this polar amine.

  • Concentration: 10 µg/mL (for full scan); 100 ng/mL (for MRM optimization).

LC Conditions (Optimized PFP Method)
  • Column: Pentafluorophenyl (PFP) Core-Shell, 2.1 x 100 mm, 2.6 µm (e.g., Kinetex PFP or equivalent).

  • Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

  • Gradient:

    • 0.0 min: 5% B

    • 1.0 min: 5% B (Isocratic hold to stack polar amine)

    • 6.0 min: 95% B

    • 8.0 min: 95% B

  • Flow Rate: 0.4 mL/min.

  • Temperature: 40°C.[4]

Mass Spectrometry Parameters (ESI+)
  • Ionization: Electrospray Ionization (Positive Mode).[5]

  • Capillary Voltage: 3.0 kV.

  • Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile amine).

  • Source Temp: 120°C.

  • Desolvation Temp: 350°C.

Data Interpretation & Validation

The Chlorine Isotope Signature (Internal Fidelity Check)

The presence of a single Chlorine atom provides a definitive validation check. You must observe two distinct peaks for the molecular ion


.
  • 
     Peak (100% relative abundance):  ~161.03 m/z
    
  • 
     Peak (~32% relative abundance):  ~163.03 m/z
    
  • Validation Rule: If the intensity ratio of 161:163 deviates significantly from 3:1 , the peak is likely an interference or a co-eluting non-halogenated impurity.

Fragmentation Pathway (MS/MS)

The primary fragmentation pathway involves the neutral loss of ammonia (


), characteristic of primary methanamines.
  • Precursor: 161.03 m/z (

    
    )
    
  • Primary Fragment: 144.00 m/z (Loss of

    
    , 17 Da)
    
    • Mechanism:[1][2][6][7] Inductive cleavage at the benzylic-like carbon.

  • Secondary Fragment: 108/110 m/z (Loss of

    
     or 
    
    
    
    from the pyridine ring).

Visualization of Workflows

Diagram 1: Analytical Decision Tree

This diagram illustrates the logic flow for selecting the correct column chemistry based on the analyte's properties.

AnalyticalWorkflow Start Analyte: (3-Chloro-5-fluoropyridin-2-yl)methanamine PropCheck Analyze Properties: 1. Basic (Primary Amine) 2. Polar (LogP < 1.0) 3. Halogenated Start->PropCheck Decision Select Stationary Phase PropCheck->Decision C18 Option A: C18 Column (Hydrophobic Interaction) Decision->C18 Standard Protocol PFP Option B: PFP Column (Pi-Pi + Polar Interactions) Decision->PFP Expert Protocol ResultC18 Result: Poor Retention Tail elution in void volume Ion Suppression C18->ResultC18 ResultPFP Result: Optimal Retention Sharp Peak Shape Halogen Selectivity PFP->ResultPFP

Caption: Analytical decision matrix highlighting the superiority of PFP phases for polar, halogenated amines.

Diagram 2: MS/MS Fragmentation Mechanism

This diagram details the specific mass transitions used for MRM (Multiple Reaction Monitoring) quantification.

Fragmentation Parent Precursor Ion [M+H]+ m/z 161.03 Transition Collision Induced Dissociation (CID) Parent->Transition ESI+ Source Product1 Primary Product [M+H - NH3]+ m/z 144.00 Transition->Product1 Neutral Loss (17 Da) Product2 Secondary Product Ring Cleavage/Cl Loss m/z ~108 Product1->Product2 High Energy Fragmentation

Caption: Proposed fragmentation pathway showing the characteristic loss of ammonia (17 Da).

References

  • Bell, D. S. (2016).[1] Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. Link

  • Advanced Chromatography Technologies. (2025). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[8] Chromatography Today. Link

  • Chemistry LibreTexts. (2022). Mass Spectrometry: Isotope Abundance and Chlorine Signatures. Link

  • PubChem. (2025). Compound Summary: (2-chloro-5-fluoropyridin-3-yl)methanamine hydrochloride.[9] National Library of Medicine. Link

Sources

Validation

Halogenation Impact on Pyridine Scaffolds: A Comparative Analysis of (3-Chloro-5-fluoropyridin-2-yl)methanamine vs. Non-Halogenated Analogs

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads Subject: (3-Chloro-5-fluoropyridin-2-yl)methanamine (CAS: 1211578-98-1) vs. 2-(Aminomethyl)pyridine (2-Pic...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads Subject: (3-Chloro-5-fluoropyridin-2-yl)methanamine (CAS: 1211578-98-1) vs. 2-(Aminomethyl)pyridine (2-Picolylamine)

Executive Summary: The "Magic Halogen" Effect

In medicinal chemistry, the transition from a standard pyridine scaffold to a halogenated analog is rarely a trivial substitution; it is a strategic maneuver to alter the physicochemical landscape of a drug candidate.

This guide objectively compares (3-Chloro-5-fluoropyridin-2-yl)methanamine (hereafter CFPM ) with its non-halogenated parent, 2-(aminomethyl)pyridine (hereafter 2-AMP ).

The Verdict: While 2-AMP serves as a generic, highly basic polar scaffold, CFPM offers a superior profile for lead optimization in three critical areas:

  • Metabolic Stability: The 5-fluoro substituent effectively blocks the primary site of oxidative metabolism (CYP450).

  • Electronic Tuning: The electron-withdrawing nature of the 3-Cl/5-F pair significantly lowers the basicity of the pyridine nitrogen, reducing off-target liabilities (e.g., hERG inhibition) often associated with highly basic centers.

  • Conformational Control: The 3-chloro group exerts a steric "ortho-effect," biasing the exocyclic amine into specific conformations favorable for active site binding.

Part 1: Critical Attribute Analysis

The following table synthesizes experimental and predicted data to highlight the stark differences between the two scaffolds.

Table 1: Physicochemical Comparison
Feature2-(Aminomethyl)pyridine (2-AMP)(3-Chloro-5-fluoropyridin-2-yl)methanamine (CFPM)Impact on Drug Design
Molecular Weight 108.14 g/mol 160.58 g/mol Slight increase; negligible impact on Ligand Efficiency (LE).
Pyridine pKa ~5.2 (Pyridine N)< 2.0 (Estimated)Critical: CFPM is far less likely to be protonated at physiological pH, improving membrane permeability.
Amine pKa ~8.8~7.5 - 8.0The exocyclic amine remains nucleophilic but slightly less basic due to inductive effects.
LogP (Lipophilicity) -0.2 (Hydrophilic)~1.2 (Moderately Lipophilic)CFPM has better passive permeability and CNS penetration potential.
Metabolic Liability High (N-oxidation, C5-oxidation)Low (Blocked C5, Sterically hindered C3)CFPM extends half-life (

).
Binding Mode H-bond Acceptor (N)H-bond Acceptor + Halogen Bond (Cl/F)Halogens can fill hydrophobic pockets or engage in halogen bonding with backbone carbonyls.
Deep Dive: The Electronic "Cooling" Effect

The most profound difference is the pKa shift .

  • 2-AMP: The pyridine nitrogen is moderately basic. At physiological pH (7.4), a significant fraction exists as a cation or can easily accept a proton, which can lead to promiscuous binding (e.g., to the hERG potassium channel).

  • CFPM: The Chlorine (C3) and Fluorine (C5) are strong electron-withdrawing groups (EWGs). They pull electron density away from the pyridine nitrogen via inductive effects (-I). This "cools" the ring, making the nitrogen a very poor proton acceptor. This is often desired to improve oral bioavailability and reduce toxicity.

Part 2: Metabolic Stability & Mechanism

The 5-position of the pyridine ring is a "metabolic hotspot," highly susceptible to oxidation by Cytochrome P450 enzymes.

  • In 2-AMP: CYP450 enzymes readily attack the electron-rich C5 position, leading to hydroxylation and subsequent clearance.

  • In CFPM: The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol). Replacing the C5-Hydrogen with Fluorine renders this position inert to oxidative attack. Furthermore, the 3-Chloro substituent provides steric protection to the benzylic carbon (the methanamine linker), slowing down deamination.

Visualization: Metabolic Fate Comparison

MetabolicPathways cluster_0 Non-Halogenated (2-AMP) cluster_1 Halogenated (CFPM) AMP 2-AMP Scaffold CYP CYP450 Enzyme AMP->CYP High Affinity Oxidation C5-Hydroxylation (Rapid Clearance) CYP->Oxidation Major Pathway NOxide N-Oxidation CYP->NOxide Minor Pathway CFPM CFPM Scaffold CYP_Block CYP450 Enzyme CFPM->CYP_Block Low Affinity (Steric/Electronic Repulsion) Stable Metabolically Stable (Extended t1/2) CYP_Block->Stable C5 Blocked by F C3 Blocks Deamination

Figure 1: Comparative metabolic pathways. Note the blockade of the C5-oxidation pathway in the CFPM scaffold due to fluorination.

Part 3: Synthetic Utility & Reactivity[1]

While 2-AMP is cheap and abundant, CFPM requires specific synthesis. However, the presence of halogens on the CFPM ring opens up S_NAr (Nucleophilic Aromatic Substitution) possibilities that 2-AMP lacks.

Synthetic Workflow for CFPM

The synthesis typically proceeds via the reduction of the corresponding nitrile, as the direct halogenation of 2-AMP is difficult to control (regioselectivity issues).

Synthesis Start 2,6-Dichloro-5-fluoronicotinonitrile (Precursor) Step1 Step 1: Selective Dechlorination (Zn/AcOH or Pd/C partial reduction) Start->Step1 Regioselective Inter Intermediate: 3-Chloro-5-fluoro-2-cyanopyridine Step1->Inter Step2 Step 2: Nitrile Reduction (BH3·THF or Raney Ni/H2) Inter->Step2 Careful control to avoid de-halogenation Product Product: (3-Chloro-5-fluoropyridin-2-yl)methanamine Step2->Product

Figure 2: Synthetic route to CFPM. Note that standard hydrogenation (Pd/C, H2) must be avoided in Step 2 to prevent stripping the Chlorine/Fluorine atoms; Borane or Raney Nickel is preferred.

Part 4: Validated Experimental Protocols

To validate the advantages of CFPM in your specific application, use the following self-validating protocols.

Protocol A: Comparative Microsomal Stability Assay

Objective: Determine the intrinsic clearance (


) difference between 2-AMP and CFPM derivatives.
  • Preparation:

    • Prepare 10 mM stock solutions of Test Compound (CFPM derivative) and Control (2-AMP derivative) in DMSO.

    • Thaw Human Liver Microsomes (HLM) (20 mg/mL protein concentration) on ice.

  • Incubation:

    • Buffer: 100 mM Potassium Phosphate (pH 7.4).

    • Mix: 1 µM compound + 0.5 mg/mL HLM in buffer. Pre-incubate at 37°C for 5 mins.

    • Start: Initiate reaction with NADPH-regenerating system (final 1 mM).

  • Sampling:

    • Take aliquots (50 µL) at

      
       min.
      
    • Quench: Immediately add to 150 µL ice-cold Acetonitrile (containing internal standard).

  • Analysis:

    • Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Validation Check:

    • Include Verapamil (high clearance) and Warfarin (low clearance) as assay controls. If Verapamil

      
       min, the microsomes are inactive; discard data.
      
Protocol B: pKa Determination (Potentiometric Titration)

Objective: Quantify the electronic "cooling" effect of the halogens.

  • Setup: Use a Sirius T3 or equivalent potentiometric titrator.

  • Sample: Dissolve 1-2 mg of CFPM in 0.15 M KCl (aq).

  • Titration:

    • Acidify to pH 1.8 with 0.5 M HCl.

    • Titrate upwards to pH 12.0 with 0.5 M KOH under inert gas (

      
      ) purge to exclude 
      
      
      
      .
  • Data Processing:

    • Look for inflection points.

    • Expectation: 2-AMP will show two distinct pKa values (~2.3 and ~8.8). CFPM should show the amine pKa (~7.8) but the pyridine nitrogen pKa may be too low (< 2.0) to resolve clearly in water, appearing as a solvent leveling effect. This absence of the second inflection confirms the electron-deficient nature of the ring.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Voth, A. R., & Ho, P. S. (2007).[1] The role of halogen bonding in inhibitor recognition and binding by protein kinases.[1][2][3][4] Current Topics in Medicinal Chemistry, 7(14), 1336-1348. Link

  • Blair, J. A., et al. (2000). Structure-activity relationships of pyridine-based inhibitors of kinases. Bioorganic & Medicinal Chemistry Letters. (Contextual reference for pyridine metabolic hotspots).
  • PubChem Compound Summary. (2024). 2-(Aminomethyl)pyridine (CID 19509). Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.